3'-Fluoro-6-hydroxy-[1,1'-biphenyl]-3-carbonitrile

• IUPAC Name: 3-(3-fluorophenyl)-4-hydroxybenzonitrile
• InChI: InChI=1S/C13H8FNO/c14-11-3-1-2-10(7-11)12-6-9(8-15)4-5-13(12)16/h1-7,16H
• InChI Key: WOQDLBMUBVDSFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=CC(=C2)C#N)O
• Molecular Formula: C13H8FNO
• Molecular Weight: 213.21 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is a common approach, but it is not well developed.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often depend on the specific functional groups present in the molecule. For instance, 1° benzylic halides typically react via an SN2 pathway, while 2° and 3° benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation.

Scientific Research Applications

• Synthesis and Antimicrobial Activity : Schiff bases synthesized from compounds including 3-fluoro-4-methoxyphenyl thiophene-3-carbonitrile have shown promising antimicrobial activity. These Schiff bases, derived through multi-step reactions like Gewald synthesis and Vilsmeier-Haack reaction, exhibit significant activity against various microbes (Puthran et al., 2019).

• Fluorometric-Colorimetric Detection : A biphenylcarbonitrile derivative was developed as an aggregation-induced emission probe for the dual-mode detection of HSO3− ions. This probe functions in aqueous solutions and can be used for practical applications like bio-imaging (Han et al., 2021).

• Development of Pyrazole Derivatives : The compound has been used in the creation of pyrazole-4-carbonitrile derivatives, showing the versatility of this chemical in synthesizing various potentially bioactive molecules (Ali et al., 2016).

• Anticonvulsant and Neurotoxicity Studies : Derivatives of pyrimidine-5-carbonitrile, which can be synthesized using related compounds, have been evaluated for their anticonvulsant effects and neurotoxicity, contributing to the development of new therapeutics (Shaquiquzzaman et al., 2012).

• Chemical Synthesis and Genotoxicity Assessment : Studies on compounds like A-331440, which are chemically related, highlight the importance of chemical modifications to reduce genotoxicity in potential therapeutic agents (Hancock et al., 2004).

• Solid-phase Synthesis Applications : The compound has been utilized in solid-phase synthesis techniques, such as C-arylation, for the production of various chemically significant molecules like N-hydroxyindoles and benzo[c]isoxazoles (Stephensen & Zaragoza, 1999).

Safety and Hazards

Safety and hazards associated with a compound are typically provided in its Safety Data Sheet (SDS). The SDS for a similar compound, “3’-Fluoro-4-hydroxy-[1,1’-biphenyl]-3-carboxylic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.